Cas no 801228-37-5 (1-(methylamino)-3-(naphthalen-2-yloxy)propan-2-ol)

• Product Name: 1-(methylamino)-3-(naphthalen-2-yloxy)propan-2-ol
• CAS No: 801228-37-5
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD06011064
• CID: 3081365
• PubChem ID: 3159301
• Update Time: 2025-06-11

1-(methylamino)-3-(naphthalen-2-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(methylamino)-3-(naphthalen-2-yloxy)propan-2-ol
• STK927700
• SR-01000324981-1
• 801228-37-5
• SR-01000324981
• AKOS016051266
• CS-0331033
• 1-(methylamino)-3-naphthalen-2-yloxypropan-2-ol
• AKOS000216831
• AP-124/43238129
• [2-hydroxy-3-(naphthalen-2-yloxy)propyl](methyl)amine
• 1-(methylamino)-3-(2-naphthyloxy)-2-propanol
• 1-Methylamino-3-(naphthalen-2-yloxy)-propan-2-ol

• MDL： MFCD06011064
• Inchi： 1S/C14H17NO2/c1-15-9-13(16)10-17-14-7-6-11-4-2-3-5-12(11)8-14/h2-8,13,15-16H,9-10H2,1H3
• InChI Key： HLHFHHPIYHTRLK-UHFFFAOYSA-N
• SMILES： O(C1C=CC2C=CC=CC=2C=1)CC(CNC)O

Computed Properties

• Exact Mass: 231.125928785Da
• Monoisotopic Mass: 231.125928785Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

1-(methylamino)-3-(naphthalen-2-yloxy)propan-2-ol Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-(methylamino)-3-(naphthalen-2-yloxy)propan-2-ol

Comprehensive Overview of 1-(Methylamino)-3-(naphthalen-2-yloxy)propan-2-ol (CAS No. 801228-37-5)

1-(Methylamino)-3-(naphthalen-2-yloxy)propan-2-ol, with the CAS number 801228-37-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of amino alcohols and exhibits unique properties that make it valuable in various applications. Its molecular structure combines a naphthalene moiety with a propanolamine backbone, which contributes to its distinctive chemical behavior and potential utility in drug development.

The compound's chemical structure features a naphthalen-2-yloxy group linked to a propan-2-ol chain, with a methylamino substitution at the first carbon. This arrangement is particularly interesting to researchers due to its potential interactions with biological systems. Recent studies have explored its role as a precursor or intermediate in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders. The presence of both hydrophobic (naphthalene) and hydrophilic (propanolamine) regions in the molecule suggests possible applications in drug delivery systems or as a ligand for receptor binding studies.

In the context of current research trends, 801228-37-5 has been investigated for its potential in addressing modern health challenges. For instance, its structural similarity to certain beta-adrenergic ligands has prompted studies into its possible effects on metabolic regulation and cardiovascular function. These areas align with growing public interest in personalized medicine and targeted therapies, making this compound particularly relevant to contemporary pharmaceutical development. Additionally, the naphthalene component may offer interesting photophysical properties that could be exploited in diagnostic imaging or fluorescence-based assays.

The synthesis of 1-(Methylamino)-3-(naphthalen-2-yloxy)propan-2-ol typically involves multi-step organic reactions, with careful control of reaction conditions to ensure proper stereochemistry and yield optimization. Researchers emphasize the importance of chiral purity when producing this compound, as the biological activity of such molecules often depends on their three-dimensional configuration. Modern synthetic approaches may incorporate green chemistry principles to reduce environmental impact, reflecting the growing emphasis on sustainable pharmaceutical manufacturing in response to global ecological concerns.

From an analytical perspective, characterization of CAS 801228-37-5 employs advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are crucial for verifying the compound's identity and purity, especially when it's intended for research applications. The development of robust analytical methods for this compound supports quality control in pharmaceutical research and aligns with regulatory requirements for compound characterization in drug discovery pipelines.

Looking toward future applications, researchers are exploring the potential of 1-(Methylamino)-3-(naphthalen-2-yloxy)propan-2-ol in structure-activity relationship (SAR) studies and as a building block for novel therapeutic agents. Its unique combination of structural features makes it a valuable tool for medicinal chemists working on GPCR-targeted drugs or neurotransmitter analogs. As the pharmaceutical industry continues to focus on precision medicine and targeted drug design, compounds like this with well-defined structural characteristics and potential biological activity will likely remain important in research and development efforts.

The stability and storage requirements of 801228-37-5 are also important considerations for researchers. Proper handling typically involves protection from light and moisture, with recommendations for storage at controlled temperatures. These parameters are particularly relevant given the increasing emphasis on compound stability in pharmaceutical research and the need for reproducible results in biological assays. Documentation of these storage conditions contributes to better research reproducibility, a key concern in modern scientific practice.

In summary, 1-(Methylamino)-3-(naphthalen-2-yloxy)propan-2-ol (CAS 801228-37-5) represents an interesting case study in medicinal chemistry, combining structural features that offer multiple possibilities for pharmaceutical applications. Its relevance to current research trends, including drug discovery, molecular targeting, and therapeutic development, ensures continued interest from the scientific community. As research methodologies advance and new therapeutic needs emerge, this compound may find additional applications that leverage its unique chemical properties.